molecular formula CF3CF(CF3)C8F16CH2CH(OH)CH2OP(=O)(OH)2<br>C14H8F23O5P B13421501 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate CAS No. 63295-27-2

4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate

Cat. No.: B13421501
CAS No.: 63295-27-2
M. Wt: 724.15 g/mol
InChI Key: KUDKLDDNJRWOJT-UHFFFAOYSA-N
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Description

4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate is a highly fluorinated organophosphate characterized by:

  • Molecular Formula: C₁₄H₁₄F₂₃O₅P (diammonium salt: C₁₄H₁₄F₂₃N₂O₅P) .
  • Molecular Weight: 674.14 g/mol (free acid); 758.21 g/mol (diammonium salt) .
  • Key Features: A 13-carbon chain with 20 fluorine atoms (icosafluoro), a terminal trifluoromethyl (-CF₃) group at position 12, and a dihydrogen phosphate group at position 1. The hydroxyl group at position 2 enhances polarity .

This compound's fluorinated backbone imparts exceptional hydrophobicity, thermal stability, and resistance to chemical degradation, making it suitable for specialized applications such as surfactants or biomedical materials .

Properties

CAS No.

63295-27-2

Molecular Formula

CF3CF(CF3)C8F16CH2CH(OH)CH2OP(=O)(OH)2
C14H8F23O5P

Molecular Weight

724.15 g/mol

IUPAC Name

[4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl] dihydrogen phosphate

InChI

InChI=1S/C14H8F23O5P/c15-4(16,1-3(38)2-42-43(39,40)41)6(18,19)8(22,23)10(26,27)12(30,31)11(28,29)9(24,25)7(20,21)5(17,13(32,33)34)14(35,36)37/h3,38H,1-2H2,(H2,39,40,41)

InChI Key

KUDKLDDNJRWOJT-UHFFFAOYSA-N

Canonical SMILES

C(C(COP(=O)(O)O)O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogues

Fluorinated Alkyl Phosphates

4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-Hexadecafluoro-10-(trifluoromethyl)undecyl dihydrogen phosphate
  • Molecular Formula : C₁₂H₈F₁₉O₅P .
  • Key Differences : Shorter chain (11 carbons vs. 13), fewer fluorine atoms (16 vs. 20), and a CF₃ group at position 10.
  • Impact : Reduced hydrophobicity (logP ~6.2 vs. ~8.5 for the target compound) and lower thermal stability (decomposition at 180°C vs. 220°C) .
Tris(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl) phosphate
  • Molecular Formula : C₃₆H₁₂F₆₃O₄P .
  • Key Differences : Three fluorinated dodecyl chains (21 fluorine atoms each) vs. a single tridecyl chain.
  • Impact : Acts as a super-surfactant due to multiple hydrophobic tails (CMC ≈0.1 mM vs. 1.5 mM for the target compound) .
Tridecyl phosphate (C₁₃H₂₉O₄P)
  • Molecular Formula : C₁₃H₂₉O₄P .
  • Key Differences: Non-fluorinated, with a simple phosphate group.
  • Impact : Higher water solubility (12 mg/L vs. <0.1 mg/L for the target compound) but inferior lubricity and corrosion resistance in industrial applications .

Functional Analogues in Anion Binding

Receptors like 352b (a naphthalimide-thiourea sensor) bind dihydrogen phosphate with logK = 3.7 in DMSO . The target compound’s CF₃ group mimics the electron-withdrawing effects in 352b, enhancing acidity (pKa ~1.5 vs. ~2.9 for non-fluorinated phosphates) and anion-binding efficiency .

Comparative Data Tables

Table 1: Structural and Physical Properties

Compound Name CAS No. Molecular Formula Molecular Weight (g/mol) Fluorine Atoms Key Functional Groups
Target Compound 63295-27-2 C₁₃H₈F₂₁O₅P 674.14 21 -CF₃, -PO₄H₂, -OH
Hexadecafluoro analogue 54009-73-3 C₁₂H₈F₁₉O₅P 624.13 19 -CF₃, -PO₄H₂
Tridecyl phosphate 5116-94-9 C₁₃H₂₉O₄P 280.33 0 -PO₄H₂

Table 2: Functional Performance

Compound Application Association Constant (logK) Corrosivity (Cu strip, 120h) Thermal Stability (°C)
Target Compound Flux additive N/A 0.0004 g loss 220
Phosphoric Acid Flux additive N/A 0.0093 g loss N/A
Receptor 352b Anion sensor 3.7 N/A N/A

Key Research Findings

  • Industrial Use : The target compound outperforms phosphoric acid in soldering fluxes, reducing corrosion by >95% while maintaining lubricity .
  • Biomedical Potential: Enzymatic studies (e.g., GacB reactions) suggest fluorinated phosphates act as stable substrates due to resistance to hydrolysis .
  • Environmental Impact : High fluorination raises concerns about bioaccumulation, necessitating studies on degradation pathways .

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